Cas no 2228176-93-8 (3-(3-bromo-5-methylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(3-bromo-5-methylphenyl)-3-methylbutan-1-amine
• CAS No: 2228176-93-8
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6370930
• PubChem ID: 165945417
• Update Time: 2025-10-29

3-(3-bromo-5-methylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-3-methylbutan-1-amine
• 2228176-93-8
• EN300-1921700

• Inchi： 1S/C12H18BrN/c1-9-6-10(8-11(13)7-9)12(2,3)4-5-14/h6-8H,4-5,14H2,1-3H3
• InChI Key： BEFXUKLNKQKXAG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C)(C)CCN

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-5-methylphenyl)-3-methylbutan-1-amine

3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine: A Comprehensive Overview

3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine, identified by the CAS Registry Number 2228176-93-8, is a chemically synthesized compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an amine functional group, making it a versatile molecule for various applications.

The molecular structure of 3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine consists of a benzene ring substituted with bromine and methyl groups, connected to a butanamine backbone. This configuration imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological disorders.

One of the most significant advancements involving this compound is its role in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for constructing complex heterocyclic frameworks, which are crucial in designing drugs with high bioavailability and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine exhibit potent inhibitory activity against enzymes involved in Alzheimer's disease progression.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to undergo controlled polymerization under specific conditions has led to its investigation as a monomer for synthesizing advanced polymeric materials with tailored mechanical properties. This dual functionality underscores the importance of understanding the compound's chemical behavior across different reaction conditions.

From a synthetic perspective, the preparation of 3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine typically involves multi-step processes that combine nucleophilic aromatic substitution with amine alkylation techniques. Recent optimizations in these methods have significantly improved yield and purity, making large-scale production more feasible. Such advancements are critical for meeting the growing demand from both academic and industrial sectors.

The environmental impact of this compound is another area of active research. Studies are currently underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity, which aligns with its intended use in pharmaceutical applications where safety profiles are paramount.

In conclusion, 3-(3-Bromo-5-Methylphenyl)-3-Methylbutan-1-Amine, CAS No. 2228176-93-8, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications, from drug discovery to materials science, coupled with ongoing research into its synthesis and environmental impact, ensure that this compound will remain a focal point for scientific innovation for years to come.